Cas no 1396793-97-7 (N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcyclohexanecarboxamide)

• Product Name: N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcyclohexanecarboxamide
• CAS No: 1396793-97-7
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 6022527
• PubChem ID: 71781569
• Update Time: 2025-05-21

N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcyclohexanecarboxamide
• N-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]cyclohexanecarboxamide
• 1396793-97-7
• N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]cyclohexanecarboxamide
• VU0524645-1
• AKOS024523367
• N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)cyclohexanecarboxamide
• F5857-0770

• Inchi： 1S/C14H22N2O2/c1-16-9-5-8-12(16)13(17)10-15-14(18)11-6-3-2-4-7-11/h5,8-9,11,13,17H,2-4,6-7,10H2,1H3,(H,15,18)
• InChI Key： GFQHRZQHLRRJIT-UHFFFAOYSA-N
• SMILES： C1(C(NCC(O)C2=CC=CN2C)=O)CCCCC1

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles N-substituted pyrroles

Additional information on N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcyclohexanecarboxamide

Introduction to N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcyclohexanecarboxamide (CAS No. 1396793-97-7)

N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcyclohexanecarboxamide is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. With a CAS number of 1396793-97-7, this molecule represents a unique blend of structural complexity and potential biological activity. The compound's molecular structure incorporates several key functional groups, including a hydroxyl group, a cyclohexane ring, and a pyrrole moiety, which collectively contribute to its distinctive chemical properties.

The< strong>N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcyclohexanecarboxamide molecule has been studied for its potential applications in various therapeutic areas. Its structural features suggest that it may interact with biological targets in ways that could be beneficial for drug development. Specifically, the presence of the hydroxyl group and the pyrrole ring may enable the compound to engage with enzymes or receptors, modulating biological pathways relevant to health and disease.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological functions. The< strong>N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcyclohexanecarboxamide has been explored for its potential role in this context. Studies have indicated that its molecular structure may allow it to interact with neurotransmitter systems, potentially offering therapeutic benefits for conditions such as anxiety, depression, and neurodegenerative disorders. The cyclohexane ring in particular may contribute to its ability to cross the blood-brain barrier, enhancing its bioavailability and efficacy.

The< strong>pyrrole moiety within the< strong>N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcyclohexanecarboxamide molecule is another critical feature that has attracted scientific interest. Pyrrole derivatives are well-known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of this moiety into the compound's structure suggests that it may exhibit similar effects, making it a promising candidate for further investigation.

Recent research has also highlighted the< strong>hydroxyl group in< strong>N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcyclohexanecarboxamide as a key factor in its reactivity and biological interactions. Hydroxyl groups are known to participate in hydrogen bonding, which can influence the compound's solubility and binding affinity. This property may be particularly important for drug design, as it can affect how well the compound interacts with target proteins or receptors.

The synthesis of< strong>N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcyclohexanecarboxamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis, including cyclization and functional group transformations, have been employed to construct the desired molecular framework.

In terms of pharmacological activity, preliminary studies on< strong>N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylcyclohexanecarboxamide have shown promising results. In vitro assays have indicated that the compound may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. Additionally, animal models have provided insights into its potential therapeutic benefits, suggesting that it may be effective in reducing symptoms associated with conditions like chronic pain and cognitive impairment.

The future direction of research on< strong>N-2-hydroxy-2-(1-methyl-1H-pyrrol- 2 -yl)ethylcyclohexanecarboxamide includes further exploration of its mechanism of action and optimization of its pharmacokinetic properties. By understanding how the compound interacts with biological systems at a molecular level, researchers can develop more effective derivatives with improved efficacy and reduced side effects.

The development of novel therapeutic agents is a critical area of focus in modern medicine. Compounds like< strong>N- 2 -hydroxy- 2 -(1-methyl- 1 H -pyrrol 2 -yl)ethylcyclohexanecarboxamide, with their unique structural features and potential biological activities, represent significant opportunities for innovation. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of future treatments for various diseases.